Cas no 1361583-80-3 (3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine)

• Product Name: 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine
• CAS No: 1361583-80-3
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4965970
• Update Time: 2025-06-21

3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine

• Inchi： 1S/C18H9Cl6NO/c1-26-18-10(8-2-4-12(19)16(23)14(8)21)6-25-7-11(18)9-3-5-13(20)17(24)15(9)22/h2-7H,1H3
• InChI Key： OKKCTBYOKUGPON-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C2C=CC(=C(C=2Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Exact Mass: 466.878580 g/mol
• Monoisotopic Mass: 464.881530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 22.1
• Molecular Weight: 468.0

Additional information on 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine

Introduction to 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine (CAS No. 1361583-80-3)

3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361583-80-3, has garnered attention due to its potential applications in various scientific domains. The molecular structure of this compound consists of a pyridine core substituted with methoxy and trichlorophenyl groups, which contribute to its distinct chemical behavior and reactivity.

The presence of multiple chlorine atoms in the phenyl rings enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. This feature is particularly useful in the development of complex organic molecules, including pharmaceuticals and agrochemicals. The methoxy group at the 4-position of the pyridine ring further influences the compound's electronic properties, making it a versatile building block for further functionalization.

In recent years, researchers have been exploring the applications of 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine in drug discovery and development. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or scaffold for novel therapeutic agents. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The compound's stability under various reaction conditions makes it a promising candidate for industrial applications. It can undergo a range of chemical transformations, including nucleophilic substitution and metal-catalyzed coupling reactions, which are essential for constructing more complex molecular architectures. These properties have made 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine a subject of interest in both academic and industrial research settings.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound with greater accuracy. Molecular modeling studies suggest that it can form stable complexes with biological targets, which could be exploited for therapeutic purposes. Additionally, the compound's ability to interact with metal ions has opened up possibilities for its use in catalysis and material science.

The synthesis of 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine involves multi-step organic reactions that require careful optimization. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, which are well-established techniques in modern synthetic organic chemistry.

The compound's potential as an intermediate in pharmaceutical synthesis has been highlighted in several recent publications. For example, researchers have demonstrated its utility in the preparation of kinase inhibitors and antiviral agents. These studies underscore the importance of 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine as a versatile building block for drug discovery efforts.

Moreover, the environmental impact of using this compound has been a point of consideration in recent research. Efforts have been made to develop greener synthetic methods that reduce waste and energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at minimizing the ecological footprint of chemical processes.

In conclusion, 3,5-Bis(2,3,4-trichlorophenyl)-4-methoxypyridine (CAS No. 1361583-80-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule, its importance in the chemical community is likely to grow.